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For researchers, scientists, and drug development professionals, the selection of an
appropriate curing agent for epoxy resins is paramount to achieving desired adhesive
performance. This guide provides a comprehensive comparison of the adhesive strength of
epoxy cured with Ajicure PN-23 against other common alternatives, supported by experimental
data.

Ajicure PN-23, an amine adduct-based latent curing agent, is known for its ability to induce
rapid curing at low temperatures while offering high heat resistance.[1] This guide will delve into
its performance, specifically focusing on tensile shear strength, and benchmark it against other
widely used curing agents such as other amine adducts, dicyandiamide (DICY), and
polyamides.

Comparative Analysis of Adhesive Strength

The adhesive strength of an epoxy system is critically influenced by the choice of curing agent,
the curing conditions (temperature and time), and the concentration of the curing agent. Below
is a compilation of tensile shear strength data for epoxy resins cured with Ajicure PN-23 and its
alternatives. It is important to note that this data is compiled from various sources, and direct
comparison should be approached with caution due to potential variations in experimental
conditions, including the specific epoxy resin and substrate used. For a definitive comparison,
testing under identical, standardized conditions is recommended.
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Table 1: Tensile Shear Strength of Epoxy Resins with Various Curing Agents

Tensile
Curing Curing Concentrati Shear
o Substrate Source(s)
Agent Conditions on (phr) Strength
(MPa)
A&C
80°C for 60
Ajicure PN-23 ] 25 Steel 10.2 Catalysts,
min
Inc.
A&C
100°C for 60
_ 10 Steel 15.3 Catalysts,
min
Inc.
A&C
120°C for 60
) 10 Steel 17.0 Catalysts,
min
Inc.
A&C
150°C for 60
) 10 Steel 17.7 Catalysts,
min
Inc.
. 100°C for 1 N epoxy-
Ajicure MY-24 Not Specified  Steel 23.5
hr hardener.com
120°C for 1 N epoxy-
Not Specified  Steel 23.0
hr hardener.com
Dicyandiamid N a Elsevier
Not Specified  Not Specified  Steel 0.32-0.93 )
e (DICY) Science Ltd.
Polyamide Not Specified  Not Specified  Steel Not Specified  Epochemie

Note: phr stands for parts per hundred parts of resin. The data for Ajicure PN-23 was converted
from kgf/cm?2 to MPa (1 kgf/cm?2 = 0.0980665 MPa).

From the available data, Ajicure MY-24, another amine adduct curing agent, exhibits a higher
tensile shear strength compared to Ajicure PN-23 under the specified curing conditions.[2]
Dicyandiamide, a common latent curing agent, shows significantly lower shear strength in the
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referenced study, although the curing conditions were not specified.[3] Polyamides are noted
for their flexibility and good adhesion, though specific quantitative data for direct comparison
was not available in the searched literature.[4]

Experimental Protocol: Lap Shear Strength Test
(ASTM D1002)

The following protocol outlines the standardized method for determining the apparent shear
strength of adhesives by tensile loading of single-lap-joint specimens.[5][6]

1. Specimen Preparation:

o Substrates: Typically, rigid metal plates of a standard thickness (e.g., 1.62 mm) are used.
Common substrates include steel and aluminum.[5]

o Surface Preparation: The bonding surfaces of the substrates are thoroughly cleaned and
degreased to ensure optimal adhesion. This may involve solvent wiping and/or mechanical
abrasion.

o Adhesive Application: The epoxy resin and the curing agent (e.g., Ajicure PN-23) are mixed
in the desired ratio. A uniform layer of the mixed adhesive is applied to the bonding surfaces
of the two substrates.

» Joint Assembly: The two substrates are overlapped to a specified length (e.g., 12.7 mm) to
form a single-lap joint.[5] The assembly is clamped to maintain consistent pressure and
alignment during curing.

2. Curing:

e The assembled specimens are cured according to the specified temperature and time for the
particular curing agent being tested. For instance, for an epoxy cured with Ajicure PN-23, this
could range from 80°C to 150°C for 30 to 60 minutes.[1]

3. Testing:

e Apparatus: A universal testing machine equipped with grips to hold the specimen is used.
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Procedure: The cured specimen is securely clamped in the grips of the testing machine. A
tensile load is applied at a constant rate of crosshead movement (e.g., 1.3 mm/min) until the
adhesive bond fails.[5]

Data Collection: The maximum load sustained by the joint before failure is recorded.
4. Calculation:

The lap shear strength is calculated by dividing the maximum load by the bonded area. The

strength is typically expressed in megapascals (MPa) or pounds per square inch (psi).

Visualizing the Experimental Workflow

The following diagrams illustrate the key processes involved in benchmarking the adhesive
strength of an epoxy system.
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Caption: Experimental workflow for determining lap shear strength.
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Caption: Factors influencing the final adhesive strength of an epoxy system.

In conclusion, while Ajicure PN-23 provides a balance of rapid, low-temperature curing and
good thermal resistance, other curing agents like Ajicure MY-24 may offer superior adhesive
strength. The selection of an optimal curing agent will ultimately depend on the specific
application requirements, including desired cure speed, operating temperature, and mechanical
strength. The provided experimental protocol based on ASTM D1002 offers a standardized
framework for conducting in-house comparative studies to inform this critical decision.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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